Cas no 14167-18-1 (N,N'-Bis(salicylidene)ethylenediaminecobalt(II))

N,N'-Bis(salicylidene)ethylenediaminecobalt(II) structure
14167-18-1 structure
Product Name:N,N'-Bis(salicylidene)ethylenediaminecobalt(II)
CAS No:14167-18-1
MF:C16H14CoN2O2
MW:325.227764606476
MDL:MFCD00000009
CID:87264
PubChem ID:24856599
Update Time:2025-04-18

N,N'-Bis(salicylidene)ethylenediaminecobalt(II) Chemical and Physical Properties

Names and Identifiers

    • N,N'-Bis(salicylidene)ethylenediaminecobalt(II)
    • N,N'-Bis(salicylidene)ethylenediiminocobalt(II)
    • Ethylenebis(salicylimine) cobalt(II) salt
    • N,N′-Bis(salicylidene)ethylenediaminocobalt(II)
    • N,N'-Bis(salicylidene)ethylenediamine cobalt salt
    • N,N`-Bis(salicylidene)ethylenediamine cobalt salt
    • N,N'-Disalicylalethylenediamine Cobalt(II)
    • N,N'-Ethylenebis(salicylideneiminato)cobalt(II)
    • Salcomine
    • Co(SALEN)2
    • Co(salen)
    • bis(salicylaldehyde)ethylenediimine cobalt(ii)
    • cobalt, ((2,2'-(1,2-ethanediylbis(nitrilomethylidyne))bis(phenolato))(2-)-n,n
    • salcomine powder
    • salicylaldehyde ethylenediimine cobalt
    • n,n'-bis(salicylidene)ethylenediamine cobalt(ii) salt hyd.
    • n,n'-bis(salicylidene)ethylenediamino
    • [2,2'-[Ethane-1,2-diylbis(nitrilomethylidene)]diphenolato]cobalt(II)
    • [Bis(salicylidene)ethylenediaminato]cobalt
    • [N,N'-Bis(salicylidene)ethane-1,2-diaminato]cobalt(II)
    • [N,N'-Bis(salicylidene)ethylenediaminato]cobalt
    • [N,N'-Disalicylideneethylenediamine]cobalt
    • [N,N'-Ethylenebis(salicylaldehyde iminato)]cobalt(II)
    • SALEN-CO
    • Salcomin
    • Nsc32965
    • (sp-4-2)-
    • N,N&priMe
    • N,N′CO(SALEN)2
    • o’)-o
    • cobalt; 6-[[2-[(6-oxocyclohexa-2,4-dien-1-ylidene)methylamino]ethylamino]methylidene]cyclohexa-2,4-dien-1-one
    • N,N′-Bis(salicylidene)ethylenediaminocobalt(II)
    • cobalt; (6Z)-6-[[2-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]ethylamino]methylidene]cyclohexa-2,4-dien-1-one
    • Cobalt;2-[2-[(2-hydroxyphenyl)methylideneamino]ethyliminomethyl]phenol
    • N,N-Ethylenebis(salicylideneiminato)cobalt(II)
    • NSC-32965
    • RD3-0171
    • cobalt(2+);2-[2-[(2-oxidophenyl)methylideneamino]ethyliminomethyl]phenolate
    • 14167-18-1
    • S0318
    • Cobalt, [[2,2'-[1,2-Ethanediylbis[(nitrilo-.kappa.N)methylidyne]]bis(phenolato-.kappa.O]](2-)]-, (SP-4-2)-
    • SALCOMINE [HSDB]
    • DTXSID1065718
    • Cobalt, N,N'-ethylenebis(salicylideneiminato)-
    • AKOS015914817
    • SCHEMBL510827
    • cobaltous 2-[(E)-2-[(E)-(2-hydroxyphenyl)methyleneamino]ethyliminomethyl]phenol
    • COBALT, ((2,2'-(1,2- ETHANEDIYLBIS(NITRILOMETHYLIDYNE))BIS(PHENOLATO))(2-)- N,N',O,O')-, (SP-4-2)-
    • COBALT, ((2,2'-(1,2-ETHANEDIYLBIS((NITRILO- .KAPPA.N)METHYLIDYNE))BIS(PHENOLATO-.KAPPA.O))(2-))-, (SP-4-2)-
    • COBALT, ((.ALPHA.,.ALPHA.'-(ETHYLENEDINITRILO)DI-O-CRESOLATO) (2-))-
    • (Ethylenebis(nitrilomethylidyne)-2,2'-diphenolato)cobalt(II)
    • N2O9115YTK
    • (N,N'-Ethylenebis(salicylaldehyde iminato))cobalt(II)
    • NPAQSKHBTMUERN-UHFFFAOYSA-L
    • N,N inverted exclamation marka-Bis(salicylidene)ethylenediaminocobalt(II)
    • NPAQSKHBTMUERN-OYJDLGDISA-L
    • MDL: MFCD00000009
    • Inchi: 1S/C16H16N2O2.Co/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2/p-2/b17-11+,18-12+;
    • InChI Key: NPAQSKHBTMUERN-OYJDLGDISA-L
    • SMILES: [Co+2].[O-]C1C=CC=CC=1/C=N/CC/N=C/C1C=CC=CC=1[O-]

Computed Properties

  • Exact Mass: 325.03900
  • Monoisotopic Mass: 327.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 65.2

Experimental Properties

  • Color/Form: Dark brown powder
  • Boiling Point: 498.2°C at 760 mmHg
  • Flash Point: 498.2 °C at 760 mmHg
  • Water Partition Coefficient: Insoluble in water. Soluble in benzene, chloroform, and pyridine.
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
  • PSA: 43.18000
  • LogP: 1.78200
  • Sensitiveness: Sensitive to air
  • Solubility: Soluble in pyridine, chloroform and benzene

N,N'-Bis(salicylidene)ethylenediaminecobalt(II) Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • RTECS:GG0590000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Inert atmosphere,Room Temperature

N,N'-Bis(salicylidene)ethylenediaminecobalt(II) Pricemore >>

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